tert-Butylamine
tert-Butylamine
Tert-butylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point 70°F. Less dense (at 6.2 lb / gal) than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.
Tert-butylamine is a primary aliphatic amine that is ethylamine substituted by two methyl groups at position 1. It is a conjugate base of a tert-butylammonium.
2-Methylpropan-2-amine, also known as tertiary-butylamine or 1, 1-dimethylethanamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 2-Methylpropan-2-amine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa).
Tert-butylamine is a primary aliphatic amine that is ethylamine substituted by two methyl groups at position 1. It is a conjugate base of a tert-butylammonium.
2-Methylpropan-2-amine, also known as tertiary-butylamine or 1, 1-dimethylethanamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 2-Methylpropan-2-amine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa).
Brand Name:
Vulcanchem
CAS No.:
75-64-9
VCID:
VC0042293
InChI:
InChI=1S/C4H11N/c1-4(2,3)5/h5H2,1-3H3
SMILES:
CC(C)(C)N
Molecular Formula:
C4H11N
Molecular Weight:
73.14 g/mol
tert-Butylamine
CAS No.: 75-64-9
Reference Standards
VCID: VC0042293
Molecular Formula: C4H11N
Molecular Weight: 73.14 g/mol
| CAS No. | 75-64-9 |
|---|---|
| Product Name | tert-Butylamine |
| Molecular Formula | C4H11N |
| Molecular Weight | 73.14 g/mol |
| IUPAC Name | 2-methylpropan-2-amine |
| Standard InChI | InChI=1S/C4H11N/c1-4(2,3)5/h5H2,1-3H3 |
| Standard InChIKey | YBRBMKDOPFTVDT-UHFFFAOYSA-N |
| SMILES | CC(C)(C)N |
| Canonical SMILES | CC(C)(C)N |
| Boiling Point | 111.9 °F at 760 mm Hg (NTP, 1992) 45.0 °C 44 - 46 °C |
| Colorform | Colorless liquid |
| Density | 0.696 at 68 °F (USCG, 1999) 0.6958 at 20 °C/4 °C |
| Flash Point | 50 °F (NTP, 1992) 16 °F (-8 °C) (closed cup) |
| Melting Point | -89.5 °F (NTP, 1992) -72.65 °C |
| Physical Description | Tert-butylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point 70°F. Less dense (at 6.2 lb / gal) than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion. Liquid; PelletsLargeCrystals |
| Description | Tert-butylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point 70°F. Less dense (at 6.2 lb / gal) than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion. Tert-butylamine is a primary aliphatic amine that is ethylamine substituted by two methyl groups at position 1. It is a conjugate base of a tert-butylammonium. 2-Methylpropan-2-amine, also known as tertiary-butylamine or 1, 1-dimethylethanamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 2-Methylpropan-2-amine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). |
| Related CAS | 10017-37-5 (hydrochloride) 60469-70-7 (hydrobromide) 63302-54-5 (sulfate[2:1]) |
| Shelf Life | Stable during transport. |
| Solubility | Very soluble (NTP, 1992) 13.67 M Miscible with alcohol and ether; soluble in chloroform Sol in common organic solvents In water, 1X10+6 mg/L at 25 °C /miscible/ |
| Synonyms | tert-butylamine tert-butylamine hydrobromide tert-butylamine hydrochloride tert-butylamine hydroiodide tert-butylamine monolithium salt tert-butylamine perchlorate tert-butylamine sulfate (2:1) tert-butylamine thiocyanate tert-butylamine, conjugate acid |
| Vapor Density | 2.5 (NTP, 1992) (Relative to Air) 2.5 (AIR= 1) |
| Vapor Pressure | 568.7 mm Hg (USCG, 1999) 371.96 mmHg 372 mm Hg at 25 °C |
| PubChem Compound | 6385 |
| Last Modified | Nov 11 2021 |
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